Cas no 2168096-06-6 (Cyclobutanamine, 3-(trifluoromethyl)-, cis-)

• Product Name: Cyclobutanamine, 3-(trifluoromethyl)-, cis-
• CAS No: 2168096-06-6
• MF: C₅H₈F₃N
• MW: 139.118931770325
• CID: 5106177
• Update Time: 2025-05-20

Cyclobutanamine, 3-(trifluoromethyl)-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-(trifluoromethyl)-, cis-

• Inchi： 1S/C5H8F3N/c6-5(7,8)3-1-4(9)2-3/h3-4H,1-2,9H2/t3-,4+
• InChI Key： MJHSTECNTRJFSB-ZXZARUISSA-N
• SMILES： [C@@H]1(N)C[C@H](C(F)(F)F)C1

Additional information on Cyclobutanamine, 3-(trifluoromethyl)-, cis-

Research Brief on Cyclobutanamine, 3-(trifluoromethyl)-, cis- (CAS: 2168096-06-6) in Chemical Biology and Pharmaceutical Applications

The compound Cyclobutanamine, 3-(trifluoromethyl)-, cis- (CAS: 2168096-06-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and pharmacological properties. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications. The trifluoromethyl group and the cis-configuration of the cyclobutane ring are critical features that influence its reactivity and interaction with biological targets.

Recent studies have highlighted the role of Cyclobutanamine, 3-(trifluoromethyl)-, cis- as a versatile building block in medicinal chemistry. Its incorporation into drug candidates has been shown to enhance metabolic stability and bioavailability, addressing key challenges in drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing inhibitors of protein-protein interactions (PPIs), which are notoriously difficult to target with small molecules.

In terms of synthesis, advances in asymmetric catalysis have enabled the efficient production of the cis-isomer with high enantiomeric purity. A novel catalytic system involving chiral palladium complexes was reported in Angewandte Chemie, achieving yields exceeding 90% and enantioselectivity >99% ee. This methodological breakthrough is expected to facilitate broader exploration of the compound's applications in drug discovery.

Biological evaluations have revealed promising activity profiles for derivatives of Cyclobutanamine, 3-(trifluoromethyl)-, cis-. Specifically, these compounds have shown potent activity against central nervous system (CNS) targets, including modulation of GABA receptors and inhibition of monoamine oxidases. Preclinical data suggest potential applications in treating neurological disorders such as epilepsy and depression, although further in vivo studies are warranted to validate these findings.

From a safety and toxicology perspective, preliminary assessments indicate favorable pharmacokinetic properties, with good blood-brain barrier penetration and minimal off-target effects. However, researchers caution that the trifluoromethyl group may pose metabolic challenges in certain contexts, necessitating careful structural optimization in lead development programs.

Looking ahead, the pharmaceutical industry is actively exploring partnerships to leverage this compound's potential. Several patent applications filed in 2023-2024 describe its use in combination therapies for resistant infections and oncology indications, reflecting growing commercial interest. As research progresses, Cyclobutanamine, 3-(trifluoromethyl)-, cis- is poised to become an important tool in addressing unmet medical needs through innovative chemical approaches.